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molecular formula C7H9N3O3 B8403419 Methyl 5-amino-6-methoxypyrazine-2-carboxylate

Methyl 5-amino-6-methoxypyrazine-2-carboxylate

Cat. No. B8403419
M. Wt: 183.16 g/mol
InChI Key: SWECNXODIRUZGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09260435B2

Procedure details

A mixture of 5-bromo-3-methoxypyrazin-2-amine (2.80 g, 13.7 mmol, 1 eq.; Jiang, B. et al. Bioorg. Med. Chem. (2001), 9, 1149-1154), [1,1,-Bis-(diphenylphosphino)ferrocen]palladium(II)-dichlorid (2.24 g, 2.75 mmol, 0.2 eq) and triethylamine (2.10 mL, 15.1 mmol, 1.1 eq) was placed in 600 mL autoclave and dissolved in 135 mL methanol/THF (10/1). The autoclave was flushed with carbon monoxide (3×) and was then pressurized with carbon monoxide to 9 bar. After 30 min at r.t. no conversion was obtained. The autoclave was again pressurized with carbon monoxide to 9 bar and subsequently heated to 100° C. In the course of the reaction, carbon monoxide consumption was observed (decrease of CO pressure). The autoclave was cooled to r.t., flushed with inert gas and the reaction mixture was filtered through a small pad of Celite. LC-MS analysis showed full conversion. The volatile components were removed in vacuo and the material observed this way (1.8 g, 62%) contained the title compound in 92% purity (UPLC-MS, area-%) and was used in the following without further purification.
Quantity
2.8 g
Type
reactant
Reaction Step One
[Compound]
Name
[1,1,-Bis-(diphenylphosphino)ferrocen]palladium(II)-dichlorid
Quantity
2.24 g
Type
reactant
Reaction Step One
Quantity
2.1 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
methanol THF
Quantity
135 mL
Type
reactant
Reaction Step Four

Identifiers

REACTION_CXSMILES
Br[C:2]1[N:3]=[C:4]([O:9][CH3:10])[C:5]([NH2:8])=[N:6][CH:7]=1.C(N(CC)CC)C.[C]=[O:19].CO.C1[CH2:26][O:25][CH2:24]C1>>[NH2:8][C:5]1[N:6]=[CH:7][C:2]([C:24]([O:25][CH3:26])=[O:19])=[N:3][C:4]=1[O:9][CH3:10] |f:3.4,^3:17|

Inputs

Step One
Name
Quantity
2.8 g
Type
reactant
Smiles
BrC=1N=C(C(=NC1)N)OC
Name
[1,1,-Bis-(diphenylphosphino)ferrocen]palladium(II)-dichlorid
Quantity
2.24 g
Type
reactant
Smiles
Name
Quantity
2.1 mL
Type
reactant
Smiles
C(C)N(CC)CC
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
[C]=O
Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
[C]=O
Step Four
Name
methanol THF
Quantity
135 mL
Type
reactant
Smiles
CO.C1CCOC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The autoclave was flushed with carbon monoxide (3×)
CUSTOM
Type
CUSTOM
Details
After 30 min at r.t. no conversion was obtained
Duration
30 min
TEMPERATURE
Type
TEMPERATURE
Details
The autoclave was cooled to r.t.
CUSTOM
Type
CUSTOM
Details
flushed with inert gas
FILTRATION
Type
FILTRATION
Details
the reaction mixture was filtered through a small pad of Celite
CUSTOM
Type
CUSTOM
Details
The volatile components were removed in vacuo
CUSTOM
Type
CUSTOM
Details
following without further purification

Outcomes

Product
Name
Type
Smiles
NC=1N=CC(=NC1OC)C(=O)OC

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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